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Compound of Interest

Compound Name: Bergapten

Cat. No.: B1666803 Get Quote

An In-depth Technical Guide to the Chemical Structure and Physicochemical Properties of

Bergapten

Introduction
Bergapten, also known as 5-methoxypsoralen, is a naturally occurring furanocoumarin, a class

of organic chemical compounds produced by numerous plant species.[1] It is particularly

abundant in the essential oils of citrus fruits, such as bergamot orange, and in various plants

from the Apiaceae (carrot) and Rutaceae (citrus) families.[1] This document provides a

comprehensive overview of the chemical structure and physicochemical properties of

bergapten, intended for researchers, scientists, and professionals in drug development.

Bergapten has garnered significant interest for its diverse pharmacological activities, including

anti-inflammatory, anticancer, and antimicrobial properties.[2][3] It is also utilized in

photochemotherapy for skin disorders like psoriasis and vitiligo due to its photosensitizing

effects when combined with UVA radiation.[4][5]

Chemical Structure and Identification
Bergapten is structurally a derivative of psoralen, characterized by a linear fusion of a furan

ring with a coumarin moiety.[6][7] Specifically, it is psoralen substituted with a methoxy group at

the 5th position.[6] The molecule is nearly planar, which facilitates its intercalation into DNA.[7]

Below are the key chemical identifiers for bergapten:
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Identifier Value

IUPAC Name 4-methoxyfuro[3,2-g]chromen-7-one[6]

SMILES COC1=C2C=CC(=O)OC2=CC3=C1C=CO3[6]

InChI
InChI=1S/C12H8O4/c1-14-12-7-2-3-11(13)16-

10(7)6-9-8(12)4-5-15-9/h2-6H,1H3[6]

InChIKey BGEBZHIAGXMEMV-UHFFFAOYSA-N[6]

CAS Number 484-20-8[6]

Molecular Formula C₁₂H₈O₄[6]

Physicochemical Properties
The physicochemical properties of a compound are critical for its absorption, distribution,

metabolism, and excretion (ADME) profile, and thus for its development as a therapeutic agent.

The key properties of bergapten are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bergapten
https://pubchem.ncbi.nlm.nih.gov/compound/Bergapten
https://pubchem.ncbi.nlm.nih.gov/compound/Bergapten
https://pubchem.ncbi.nlm.nih.gov/compound/Bergapten
https://pubchem.ncbi.nlm.nih.gov/compound/Bergapten
https://pubchem.ncbi.nlm.nih.gov/compound/Bergapten
https://www.benchchem.com/product/b1666803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight 216.19 g/mol [6][8]

Appearance
Grayish-white to pale yellow

crystalline solid or powder
[6][9]

Melting Point 188 - 193 °C (sublimes) [4][6][8]

Boiling Point ~412-413 °C (estimated) [10]

Water Solubility
5 µg/mL; practically insoluble

in boiling water
[6][11]

Solubility in Organic Solvents

Soluble in ethanol (~1 mg/mL),

DMSO (~30 mg/mL), and DMF

(~30 mg/mL); slightly soluble in

chloroform, benzene, and

glacial acetic acid

[6][12]

LogP (Octanol-Water Partition

Coefficient)
2.0 - 2.3 [6][11]

pKa (Strongest Basic) -2.8 (predicted) [13]

Experimental Protocols
Detailed experimental protocols for the determination of bergapten's physicochemical

properties are not always published in detail. However, standard methodologies are typically

employed.

Determination of Melting Point
A standard capillary melting point apparatus is commonly used.
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Melting Point Determination Workflow

Sample Preparation:
A small amount of dry, powdered bergapten is packed into a capillary tube.

Apparatus Setup:
The capillary tube is placed in a melting point apparatus with a calibrated thermometer.

Heating:
The sample is heated at a controlled rate (e.g., 1-2 °C/min).

Observation:
The temperature range is recorded from the point where the first droplet of liquid appears to the point where the entire sample is liquid.

Reporting:
The observed range is reported as the melting point.

Click to download full resolution via product page

Melting Point Determination Workflow

Determination of Solubility
The shake-flask method is a conventional technique for determining the solubility of a

compound in various solvents.

Preparation: An excess amount of bergapten is added to a known volume of the solvent

(e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated (e.g., using a mechanical shaker) at a constant

temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.
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Separation: The suspension is filtered or centrifuged to separate the undissolved solid from

the saturated solution.

Quantification: The concentration of bergapten in the clear, saturated solution is determined

using a suitable analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection. The UV absorbance maxima for bergapten are at 222, 250, 260,

268, and 310 nm.[12][14]

Calculation: The solubility is expressed in units such as mg/mL or g/L.

Determination of LogP (Octanol-Water Partition
Coefficient)
The shake-flask method is also the standard for experimental LogP determination.
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LogP Determination Workflow (Shake-Flask)

Start:
Prepare water-saturated octanol and octanol-saturated water.

Dissolution:
Dissolve a known amount of bergapten in one of the phases.

Mixing:
Combine both phases in a flask and shake until equilibrium is reached.

Phase Separation:
Allow the mixture to stand until the octanol and aqueous layers are clearly separated. Centrifugation can be used.

Quantification:
Measure the concentration of bergapten in each phase using HPLC-UV or a similar method.

Calculation:
LogP = log([Bergapten]octanol / [Bergapten]aqueous)
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LogP Determination Workflow

Signaling Pathways Modulated by Bergapten
Bergapten exerts its pharmacological effects by modulating several key intracellular signaling

pathways.[2] These interactions are central to its anti-inflammatory and anti-cancer activities.

PI3K/AKT/GSK-3β Signaling Pathway
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Bergapten has been shown to attenuate the PI3K/AKT/GSK-3β signaling pathway, which is

often dysregulated in cancer.[15] By inhibiting this pathway, bergapten can suppress cell

proliferation and induce apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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